![molecular formula C18H17N3O B6347479 4-(3-Methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine CAS No. 1354930-29-2](/img/structure/B6347479.png)
4-(3-Methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine
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Overview
Description
4-(3-Methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine, also known as 4-MPMP, is a pyrimidine derivative that has been studied extensively for its potential applications in scientific research. It is a heterocyclic compound with a unique structure and a wide range of potential applications. 4-MPMP has been used in a variety of biological and chemical experiments, and has shown promise in a variety of different fields.
Scientific Research Applications
4-(3-Methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine has been studied extensively for its potential applications in scientific research. It has been used as a model compound in a variety of biological and chemical experiments, including studies on enzyme inhibition, drug metabolism, and protein-ligand interactions. It has also been used as an intermediate in the synthesis of other compounds, such as pyrrolizidine alkaloids.
Mechanism of Action
The mechanism of action of 4-(3-Methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine is not yet fully understood. However, it is believed to interact with enzymes and other biological molecules, resulting in changes in their activity. It is also believed to interact with proteins, resulting in changes in their structure and function.
Biochemical and Physiological Effects
This compound has been studied extensively for its potential effects on biochemical and physiological processes. Studies have shown that it can inhibit the activity of certain enzymes, including cytochrome P450 enzymes. It has also been shown to interact with certain proteins, resulting in changes in their structure and function. Additionally, it has been shown to affect the expression of certain genes, resulting in changes in gene expression.
Advantages and Limitations for Lab Experiments
The use of 4-(3-Methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine in lab experiments has several advantages. It is relatively easy to synthesize, and its structure is relatively stable. Additionally, it is a relatively small molecule, making it easy to manipulate and work with in experiments. However, it is also important to note that this compound is not a natural compound, and its effects on biological systems may be unpredictable. Therefore, caution should be taken when using it in experiments.
Future Directions
The potential applications of 4-(3-Methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine are vast and varied. Future studies could focus on its mechanism of action, its potential effects on biochemical and physiological processes, and its potential use in drug development. Additionally, further studies could explore the potential applications of this compound in the synthesis of other compounds, such as pyrrolizidine alkaloids. Finally, studies could explore the potential uses of this compound in other fields, such as materials science and nanotechnology.
Synthesis Methods
4-(3-Methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine can be synthesized using a variety of methods, with the most common being a multi-step synthesis process involving the reaction of 3-methylphenylacetic acid, 3-methoxyphenylacetic acid, and pyridine-2-carboxylic acid. The reaction is carried out in the presence of a catalyst, such as palladium chloride. The resulting product is then purified by recrystallization and characterized by spectroscopy.
properties
IUPAC Name |
4-(3-methoxyphenyl)-6-(3-methylphenyl)pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O/c1-12-5-3-6-13(9-12)16-11-17(21-18(19)20-16)14-7-4-8-15(10-14)22-2/h3-11H,1-2H3,(H2,19,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUZJJAVUCXEHSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CC(=NC(=N2)N)C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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